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Abstract
4-[(2-Cyanoethyl)methylamino]benzaldehyde is a versatile aromatic aldehyde that serves as

a crucial intermediate in the synthesis of a variety of organic compounds. Its unique molecular

structure, featuring both an electron-donating amino group and an electron-withdrawing

aldehyde group, makes it a valuable precursor for the creation of dyes, nonlinear optical (NLO)

materials, and potentially biologically active molecules. This technical guide provides a

comprehensive review of the known applications of 4-[(2-
Cyanoethyl)methylamino]benzaldehyde, with a focus on its role in the synthesis of disperse

dyes, cationic dyes, and as a precursor for materials with potential applications in

optoelectronics. Detailed experimental protocols, quantitative data, and logical workflows for its

key reactions are presented.

Chemical and Physical Properties
4-[(2-Cyanoethyl)methylamino]benzaldehyde is a solid organic compound with the following

properties:
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Property Value Reference

CAS Number 94-21-3 [1]

Molecular Formula C₁₁H₁₂N₂O [1]

Molecular Weight 188.23 g/mol [1]

Melting Point 70-74 °C [1]

Appearance Solid

Synonyms

3-((4-Formylphenyl)

(methyl)amino)propanenitrile,

N-methyl-N-(2-cyanoethyl)-4-

aminobenzaldehyde

Applications in Dye Synthesis
The primary application of 4-[(2-Cyanoethyl)methylamino]benzaldehyde is as an

intermediate in the synthesis of various dyes, particularly disperse and cationic dyes.[2] The

presence of the tertiary amino group acts as a powerful auxochrome, influencing the color and

dyeing properties of the final dye molecule.

Synthesis of Azo Disperse Dyes
Azo dyes are a major class of synthetic colorants characterized by the presence of an azo (–

N=N–) functional group. While specific examples of azo dyes synthesized directly from 4-[(2-
Cyanoethyl)methylamino]benzaldehyde are not extensively detailed in publicly available

literature, a general synthetic approach involves its use as a coupling component. The

aldehyde group can be first protected or modified, or the entire molecule can be coupled with a

diazonium salt.

The following is a generalized protocol for the synthesis of an azo disperse dye where an

aromatic amine is diazotized and then coupled with a suitable coupling component. In this

context, a derivative of 4-[(2-Cyanoethyl)methylamino]benzaldehyde could serve as the

coupling partner.

Step 1: Diazotization of a Primary Aromatic Amine
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Dissolve the primary aromatic amine (e.g., p-nitroaniline) in a solution of concentrated

hydrochloric acid and water.

Cool the solution to 0-5 °C in an ice-salt bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise while

maintaining the temperature below 5 °C.

Stir the mixture for an additional 30 minutes to ensure the complete formation of the

diazonium salt.

Step 2: Azo Coupling

Dissolve the coupling component (e.g., a derivative of 4-[(2-
Cyanoethyl)methylamino]benzaldehyde) in a suitable solvent, such as a mixture of acetic

acid and water, and cool to 0-5 °C.

Slowly add the cold diazonium salt solution from Step 1 to the solution of the coupling

component with vigorous stirring.

Maintain the pH of the reaction mixture in the appropriate range (typically acidic to slightly

alkaline, depending on the coupling component) by adding a solution of sodium acetate or

sodium carbonate.

Continue stirring the reaction mixture at low temperature for 1-2 hours to ensure complete

coupling.

The precipitated azo dye is then collected by filtration, washed with cold water until the

filtrate is neutral, and dried.

Workflow for Azo Dye Synthesis
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Primary Aromatic Amine Diazotization
(NaNO2, HCl, 0-5 °C)

Step 1 Diazonium Salt

Azo Coupling
(pH control)4-[(2-Cyanoethyl)methylamino]benzaldehyde

(Coupling Component)
Step 2

Azo Disperse Dye
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Caption: General workflow for the synthesis of azo disperse dyes.

Synthesis of Methine and Styryl Dyes via Knoevenagel
Condensation
4-[(2-Cyanoethyl)methylamino]benzaldehyde readily undergoes Knoevenagel condensation

with active methylene compounds to produce methine and styryl dyes. These dyes are

characterized by a carbon-carbon double bond formed between the aldehyde carbon and the

active methylene carbon.

A notable example is the synthesis of 2-(4-((2-cyanoethyl)

(methyl)amino)benzylidene)malononitrile. While the direct synthesis of this specific compound

is not detailed, a very close analog, 2-(4-((2-hydroxyethyl)

(methyl)amino)benzylidene)malononitrile (HEMABM), has been synthesized and characterized

for its application in organic light-emitting diodes (OLEDs). The synthetic procedure for

HEMABM can be adapted for the cyanoethyl derivative.

Materials:

4-[(2-Cyanoethyl)methylamino]benzaldehyde

Malononitrile

Ethanol

Piperidine (catalyst)

Procedure:
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Dissolve 4-[(2-Cyanoethyl)methylamino]benzaldehyde (10 mmol) and malononitrile (10

mmol) in ethanol (40 mL) in a round-bottom flask equipped with a magnetic stirrer.

Add a few drops of piperidine to the solution as a catalyst.

Stir the reaction mixture at room temperature for 3 hours.

Add water (40 mL) to the reaction mixture to precipitate the product.

Collect the precipitate by filtration, wash with water, and dry under vacuum.

The crude product can be further purified by recrystallization from a suitable solvent like

ethanol.

Workflow for Knoevenagel Condensation

4-[(2-Cyanoethyl)methylamino]benzaldehyde

Knoevenagel Condensation
(Ethanol, Room Temp)

Active Methylene Compound
(e.g., Malononitrile)

Base Catalyst
(e.g., Piperidine)

Styryl/Methine Dye

Click to download full resolution via product page

Caption: Workflow for the synthesis of styryl/methine dyes.

The following table summarizes the properties of 2-(4-((2-hydroxyethyl)

(methyl)amino)benzylidene)malononitrile (HEMABM), which is structurally similar to the

Knoevenagel condensation product of 4-[(2-Cyanoethyl)methylamino]benzaldehyde and is

expected to have comparable properties.
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Property Value Reference

Application
Organic Light-Emitting Diode

(OLED) material
[3]

Luminance 1300 cd m⁻² [3]

Threshold Voltage ~1.0 V [3]

Thin Film Morphology

(Roughness)
10.81 nm [3]

Potential Applications in Nonlinear Optics (NLO)
Organic molecules with a donor-π-acceptor (D-π-A) structure can exhibit significant nonlinear

optical (NLO) properties. 4-[(2-Cyanoethyl)methylamino]benzaldehyde, with its electron-

donating amino group and electron-withdrawing aldehyde group connected by a benzene ring

(the π-system), is a promising precursor for the synthesis of NLO chromophores. The aldehyde

group can be readily reacted with various moieties to extend the conjugation and enhance the

NLO response.

While specific NLO materials derived directly from 4-[(2-
Cyanoethyl)methylamino]benzaldehyde are not well-documented in the available literature,

the general synthetic strategies for creating D-π-A chromophores can be applied.

Logical Relationship for NLO Chromophore Design
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(4-[(2-Cyanoethyl)methylamino]benzaldehyde)
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(-CHO)

Chemical Modification
(e.g., Knoevenagel Condensation)

Stronger Electron-Accepting Group Extended π-Conjugation

Enhanced NLO Material
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Caption: Design strategy for NLO materials from the title compound.

Potential Biological Applications
The exploration of the biological activities of 4-[(2-Cyanoethyl)methylamino]benzaldehyde
and its derivatives is an emerging area of research. While no specific drug development
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applications have been reported for this compound, its structural motifs are present in various

biologically active molecules. For instance, benzaldehyde derivatives are known to possess a

wide range of pharmacological activities. Further research is warranted to investigate the

potential of 4-[(2-Cyanoethyl)methylamino]benzaldehyde derivatives in areas such as

medicinal chemistry and drug discovery.

Conclusion
4-[(2-Cyanoethyl)methylamino]benzaldehyde is a valuable and versatile chemical

intermediate with established applications in the synthesis of dyes and promising potential in

the development of materials for nonlinear optics and organic electronics. The reactivity of its

aldehyde group allows for a wide range of chemical transformations, leading to a diverse array

of functional molecules. This guide has provided an overview of its key applications, along with

generalized experimental protocols and workflows. Further research into the synthesis and

characterization of novel derivatives of this compound is likely to uncover new and exciting

applications in materials science and potentially in the life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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